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Isosinensetin Isosinensetin Isosinensetin is an ether and a member of flavonoids.
Isosinensetin is a natural product found in Citrus leiocarpa, Citrus myrtifolia, and other organisms with data available.
See also: Tangerine peel (part of); Citrus aurantium fruit rind (part of).
Brand Name: Vulcanchem
CAS No.: 17290-70-9
VCID: VC21297361
InChI: InChI=1S/C20H20O7/c1-22-13-7-6-11(8-15(13)23-2)14-9-12(21)18-16(24-3)10-17(25-4)19(26-5)20(18)27-14/h6-10H,1-5H3
SMILES: COC1=C(C=C(C=C1)C2=CC(=O)C3=C(O2)C(=C(C=C3OC)OC)OC)OC
Molecular Formula: C20H20O7
Molecular Weight: 372.4 g/mol

Isosinensetin

CAS No.: 17290-70-9

Cat. No.: VC21297361

Molecular Formula: C20H20O7

Molecular Weight: 372.4 g/mol

* For research use only. Not for human or veterinary use.

Isosinensetin - 17290-70-9

Specification

Description Isosinensetin is an ether and a member of flavonoids.
Isosinensetin is a natural product found in Citrus leiocarpa, Citrus myrtifolia, and other organisms with data available.
See also: Tangerine peel (part of); Citrus aurantium fruit rind (part of).
CAS No. 17290-70-9
Molecular Formula C20H20O7
Molecular Weight 372.4 g/mol
IUPAC Name 2-(3,4-dimethoxyphenyl)-5,7,8-trimethoxychromen-4-one
Standard InChI InChI=1S/C20H20O7/c1-22-13-7-6-11(8-15(13)23-2)14-9-12(21)18-16(24-3)10-17(25-4)19(26-5)20(18)27-14/h6-10H,1-5H3
Standard InChI Key UYCWETIUOAGWIL-UHFFFAOYSA-N
SMILES COC1=C(C=C(C=C1)C2=CC(=O)C3=C(O2)C(=C(C=C3OC)OC)OC)OC
Canonical SMILES COC1=C(C=C(C=C1)C2=CC(=O)C3=C(O2)C(=C(C=C3OC)OC)OC)OC
Appearance Powder
Melting Point 206 - 207 °C

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